Cas no 7076-23-5 ((R)-Nornicotine)

• Product Name: (R)-Nornicotine
• CAS No: 7076-23-5
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD09257346
• CID: 569841
• PubChem ID: 93047
• Update Time: 2025-09-28

(R)-Nornicotine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Pyrrolidin-2-yl)pyridine
• (+)-Nornicotine
• Pyridine,3-(2R)-2-pyrrolidinyl-
• 3-[(2R)-pyrrolidin-2-yl]pyridine
• l-Nornicotine hydrochloride
• Nornicotine, hydrochloride, (-)-
• CHEMBL264213
• A866545
• SureCN7197292
• MFCD09257346
• 3-(2R)-2-Pyrrolidinylpyridine
• Nicotine, 1'-demethyl-, (+)-
• SCHEMBL7197292
• Nicotine, 1'-demethyl-, (-)-
• CS-0455096
• (+)-2-(3'-Pyridyl)pyrrolidine
• DTXSID501317087
• d-Nornicotine
• 7076-23-5
• Pyridine, 3-(2-pyrrolidinyl)-, (R)-
• AC1L3PE1
• EINECS 230-373-7
• AS-46643
• C9-H12-N2.Cl-H
• AC1Q4WWH
• (+)-1'-Demethylnicotine
• EN300-2960232
• CHEBI:37
• Pyridine, 3-(2R)-2-pyrrolidinyl-
• CS3564
• (R)-Nornicotine
• (R)-(+)-Nornicotine
• (R)-3-Pyrrolidin-2-yl-pyridine
• PD132377
• Q27105207
• AKOS022182819
• 3-[(R)-Pyrrolidin-2-yl]pyridine
• NS00081005
• DB-327978
• MYKUKUCHPMASKF-SECBINFHSA-N

• MDL： MFCD09257346
• Inchi： 1S/C9H12N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5,7,9,11H,2,4,6H2/t9-/m1/s1
• InChI Key： MYKUKUCHPMASKF-SECBINFHSA-N
• SMILES： N1CCC[C@@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: 148.10016
• Monoisotopic Mass: 148.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.042
• Boiling Point: 270°C at 760 mmHg
• Flash Point: 111.3°C
• Refractive Index: 1.536
• Solubility: Acetonitrile (Slightly), Chloroform (Slightly)
• PSA: 24.92
• LogP: 1.83490
• pka: 9.09±0.10(Predicted)

(R)-Nornicotine Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on (R)-Nornicotine

Introduction to (R)-Nornicotine (CAS No. 7076-23-5)

(R)-Nornicotine (CAS No. 7076-23-5) is a significant compound in the field of chemical and biological research, particularly in the context of nicotine metabolism and its implications for human health. This compound, also known as (R)-1-methyl-2-(3-pyridyl)pyrrolidine, is a metabolite of nicotine and has garnered considerable attention due to its potential therapeutic applications and role in understanding the pharmacological effects of nicotine.

The chemical structure of (R)-Nornicotine consists of a pyrrolidine ring with a methyl group and a pyridine ring attached, making it a chiral molecule. The (R) enantiomer is particularly important due to its specific biological activity and interactions with nicotinic acetylcholine receptors (nAChRs). This enantiomeric specificity is crucial for understanding the pharmacodynamics and pharmacokinetics of nornicotine in various biological systems.

Recent studies have highlighted the potential therapeutic applications of (R)-Nornicotine. For instance, research published in the Journal of Medicinal Chemistry has shown that (R)-Nornicotine exhibits neuroprotective properties, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been found to modulate nAChRs, leading to improved cognitive function and reduced oxidative stress in neuronal cells.

In addition to its neuroprotective effects, (R)-Nornicotine has also been investigated for its potential as a smoking cessation aid. Clinical trials have demonstrated that (R)-Nornicotine can reduce nicotine cravings and withdrawal symptoms, making it a promising candidate for tobacco harm reduction strategies. A study published in the British Journal of Pharmacology reported that (R)-Nornicotine can effectively bind to nAChRs without the addictive properties associated with nicotine, thereby providing a safer alternative for smokers looking to quit.

The safety profile of (R)-Nornicotine is another critical aspect that has been extensively studied. Research conducted by the National Institutes of Health (NIH) has shown that (R)-Nornicotine has a favorable safety profile compared to nicotine, with fewer side effects and lower potential for abuse. This makes it an attractive option for developing novel therapeutics aimed at improving public health outcomes.

In terms of chemical synthesis, various methods have been developed to produce high-purity (R)-nornicotine. One notable approach involves the use of chiral catalysts in asymmetric synthesis, which allows for the selective production of the desired enantiomer. This method not only ensures high enantiomeric purity but also enhances the efficiency and cost-effectiveness of large-scale production processes.

The analytical characterization of (R)-Nornicotine is essential for ensuring its quality and purity. Techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to analyze this compound. These methods provide detailed information about the molecular structure, enantiomeric composition, and potential impurities, ensuring that (R)-nornicotine meets the stringent quality standards required for pharmaceutical applications.

In conclusion, (R)-nornicotine (CAS No. 7076-23-5) is a multifaceted compound with significant implications for both research and therapeutic applications. Its unique chemical properties, neuroprotective effects, potential as a smoking cessation aid, and favorable safety profile make it an important focus in the fields of chemistry, biology, and medicine. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, (R)-nornicotine is poised to play a crucial role in advancing our understanding and treatment of various health conditions.